Cas no 1781524-58-0 (2-1-(2-hydroxy-4,5-dimethylphenyl)cyclopropylacetic acid)

• Product Name: 2-1-(2-hydroxy-4,5-dimethylphenyl)cyclopropylacetic acid
• CAS No: 1781524-58-0
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 5915991
• PubChem ID: 84787399
• Update Time: 2025-05-25

2-1-(2-hydroxy-4,5-dimethylphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-hydroxy-4,5-dimethylphenyl)cyclopropylacetic acid
• 1781524-58-0
• 2-[1-(2-hydroxy-4,5-dimethylphenyl)cyclopropyl]acetic acid
• EN300-1737197

• Inchi： 1S/C13H16O3/c1-8-5-10(11(14)6-9(8)2)13(3-4-13)7-12(15)16/h5-6,14H,3-4,7H2,1-2H3,(H,15,16)
• InChI Key： SJTPSDVMJVQWGH-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C)C=C1C1(CC(=O)O)CC1

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-1-(2-hydroxy-4,5-dimethylphenyl)cyclopropylacetic acid

2-1-(2-Hydroxy-4,5-Dimethylphenyl)cyclopropylacetic Acid: A Comprehensive Overview

The compound 2-1-(2-hydroxy-4,5-dimethylphenyl)cyclopropylacetic acid, identified by the CAS number 1781524-58-0, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is a derivative of cyclopropylacetic acid, which has been extensively studied for its unique chemical properties and biological activities. The presence of the hydroxyl group at the 2-position and the dimethyl substitution at the 4 and 5 positions of the phenyl ring introduces additional complexity and functionality to the molecule, making it a subject of interest for researchers.

Recent studies have highlighted the importance of cyclopropylacetic acid derivatives in drug discovery. The cyclopropane ring is known for its strain energy, which can be harnessed to design molecules with enhanced bioactivity. In the case of 2-1-(2-hydroxy-4,5-dimethylphenyl)cyclopropylacetic acid, the phenolic hydroxyl group and the dimethyl substituents contribute to its solubility, stability, and potential interactions with biological targets. These properties make it a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry. The starting material is typically a substituted phenol, which undergoes alkylation or acylation to introduce the cyclopropylacetic acid moiety. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring that the final product meets stringent quality standards. The synthesis of 1781524-58-0 is a testament to the ingenuity of modern chemical synthesis techniques.

In terms of applications, 2-1-(2-hydroxy-4,5-dimethylphenyl)cyclopropylacetic acid has shown potential in several areas. For instance, it has been investigated as a lead compound in the development of new pharmaceutical agents. Its ability to modulate cellular pathways makes it a valuable tool in drug design. Additionally, this compound has been studied for its role in organic synthesis as an intermediate in the preparation of more complex molecules.

Recent advancements in computational chemistry have provided deeper insights into the structure-function relationship of this compound. Molecular modeling studies have revealed that the conformational flexibility of the cyclopropane ring plays a crucial role in its interactions with biological targets. Furthermore, spectroscopic analyses have confirmed the stability of this compound under various experimental conditions, making it suitable for long-term storage and use in research settings.

The environmental impact of 1781524-58-0 has also been a topic of interest. Researchers have evaluated its biodegradability and toxicity to ensure that its use does not pose risks to ecosystems. These studies have demonstrated that under controlled conditions, this compound can be safely handled and disposed of according to established protocols.

In conclusion, 2-1-(2-hydroxy-4,5-dimethylphenyl)cyclopropylacetic acid, or CAS number 1781524-58-0, represents a significant advancement in chemical research. Its unique structure and functional groups make it a versatile molecule with wide-ranging applications in pharmacology and organic synthesis. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in scientific innovation.